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\ J

For Immediate Release

This technical guide provides an in-depth overview of the solubility and stability of UR778Br
(CAS No. 866127-80-2), a small molecule inhibitor targeting the GTPase-activating protein-
related domain (GRD) of IQGAP1. This document is intended for researchers, scientists, and
professionals in the field of drug development, offering critical data and methodologies to
support preclinical and translational research, particularly in the context of acute myeloid
leukemia (AML).
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Parameter Data Reference
Compound Name UR778Br [1]

CAS Number 866127-80-2 [21[31[4]
Molecular Formula C20H20BrNOa4 -

Appearance

Off-white to pale-yellow solid

[1]

Purity

>95%

[1]

Mechanism of Action

Targets the GTPase-activating
protein-related domain (GRD)
of the IQGAPL1 protein.[2] It
inhibits the proliferation of
human acute myeloid leukemia
(AML) by arresting the cell
cycle at the G2/M phase and
inducing apoptosis.[2][5]

Solubility Data

Comprehensive quantitative solubility data for UR778Br in a range of common laboratory

solvents is not extensively available in published literature. However, based on supplier

information and its use in cellular assays, the following information has been compiled.

Solvent

Concentration

Notes

Reference

Dimethyl Sulfoxide
(DMSO)

10 mM

A stock solution of 10

mM in DMSO is

readily achievable.

This is the

recommended solvent

for preparing stock

solutions for in vitro

studies.
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Note: For most cell culture applications, the final concentration of DMSO should be kept low
(typically < 0.1% v/v) to avoid solvent-induced cytotoxicity.[6][7]

Stability and Storage

Proper storage and handling are crucial to maintain the integrity and activity of UR778Br. The
following stability data pertains to stock solutions prepared in DMSO.

Storage Condition Storage Duration Notes Reference

Recommended for
-80°C 6 months long-term storage of [2]

stock solutions.

Suitable for short-term
storage. Avoid

-20°C 1 month [2]
repeated freeze-thaw

cycles.

It is best practice to aliquot stock solutions into single-use volumes to minimize degradation
from repeated temperature changes. Formal stability studies following ICH guidelines for
parameters such as photostability and degradation kinetics in various aqueous buffers have not
been publicly reported.[6][7][8][9][10]

Experimental Protocols

The following section details a generalized protocol for the preparation and use of UR778Br in
cell-based assays, based on its known properties and standard laboratory procedures for
similar small molecule inhibitors.

Preparation of UR778Br Stock Solution (10 mM in
DMSO)

Materials:
o UR778Br solid powder

e Anhydrous dimethyl sulfoxide (DMSOQO), cell culture grade
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 Sterile, amber microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

Procedure:

» Allow the UR778Br vial to equilibrate to room temperature before opening to prevent
condensation.

e Weigh the desired amount of UR778Br powder using a calibrated analytical balance in a
sterile environment.

e Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

» Vortex the solution until the UR778Br is completely dissolved. Gentle warming (up to 37°C)
may be applied if necessary, but the stability of UR778Br under these conditions has not
been formally documented.

 Aliquot the stock solution into sterile, single-use amber vials to protect from light and
repeated freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage or -20°C for short-term use.[2]

Workflow for In Vitro Cell-Based Assays

This workflow outlines the steps for treating adherent or suspension cells with UR778Br.
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Experimental Workflow: UR778Br In Vitro Assay

Preparation Cell Culture
Prepare 10 mM UR778Br Seed cells in
stock in DMSO multi-well plates
Serially dilute stock Incubate cells to allow
in cell culture medium attachment/acclimatization
/@ent \
Treat cells with desired Include vehicle control
concentrations of UR778Br (medium with DMSO)

v

Incubate for expenmental
duration (e.g., 24-72h)

/$\

Assess cell viability Analyze cell cycle Measure apoptosis
(e.g., MTT, CellTiter-Glo) (e.g., flow cytometry) (e.g., Annexin V staining)

Click to download full resolution via product page
Workflow for UR778Br in cell-based assays.

Signaling Pathway

UR778Br exerts its biological effects by inhibiting IQGAP1, a scaffold protein that plays a
significant role in various cellular processes, including those implicated in cancer progression.
In the context of AML, the inhibition of IQGAP1 by UR778Br disrupts downstream signaling,
leading to cell cycle arrest and apoptosis.[1][5]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15579483/docs?utm_src=pdf-body-img#ur778br-a-technical-guide-to-solubility-and-stability-for-drug-development-professionals
https://www.benchchem.com/product/b15579483/docs?utm_src=pdf-body#ur778br-a-technical-guide-to-solubility-and-stability-for-drug-development-professionals
https://www.benchchem.com/product/b15579483/docs?utm_src=pdf-body#ur778br-a-technical-guide-to-solubility-and-stability-for-drug-development-professionals
https://www.benchchem.com/product/b15579483/docs?utm_src=pdf-body#ur778br-a-technical-guide-to-solubility-and-stability-for-drug-development-professionals
https://pmc.ncbi.nlm.nih.gov/articles/PMC11150481/
https://pubmed.ncbi.nlm.nih.gov/38834690/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENGHE Check Availability & Pricing

IQGAP1 Signaling Pathway in AML and Inhibition by UR778Br
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IQGAP1 signaling and the inhibitory action of UR778Br.

This guide summarizes the currently available public information on the solubility and stability
of UR778Br. Researchers are encouraged to perform their own validation for their specific

experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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